BENGHE Foundational & Exploratory

Check Availability & Pricing

synonyms for 4-(2-Pyridyl)aniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-(2-Pyridyl)aniline

An In-depth Technical Guide to 4-(2-Pyridyl)aniline for Researchers and Drug Development
Professionals

Introduction

4-(2-Pyridyl)aniline is a versatile organic compound that incorporates both an aniline and a
pyridine moiety.[1] This unique structure, featuring a pyridine ring substituted at the 2-position
with an aniline group, makes it a valuable building block in various scientific fields.[1] Its
conjugated aromatic systems give rise to interesting electronic properties, and the presence of
the basic pyridine ring allows it to function effectively as a ligand in coordination chemistry.[1]
This guide provides a comprehensive overview of 4-(2-Pyridyl)aniline, including its synonyms,
chemical properties, synthesis protocols, and applications, with a focus on its relevance to
researchers and professionals in drug development.

Synonyms and Identifiers

The compound 4-(2-Pyridyl)aniline is known by several synonyms in chemical literature and
databases. Proper identification is crucial for accurate literature searches and procurement.
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Identifier Type Value
IUPAC Name 4-(pyridin-2-ylaniline[2]
CAS Number 18471-73-3[1][2][3][4]

Molecular Formula

C11H1oN2[1][2][3][4]

Synonyms

2-(4-Aminophenyl)pyridine[1][2][4], 4-(Pyridin-2-
YI)Aniline[1], 2-Pyridyl-3-aniline[1][4], 4-pyridin-
2-ylaniline[2], 2-(p-Aminophenyl)pyridine[2], 4-
(2-pyridinyl)phenylamine[2], 4-Pyridin-2-yl-
phenylamine[2], Benzenamine, 4-(2-pyridinyl)-

[2]4]

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic data for 4-(2-Pyridyl)aniline is

provided below. These properties are essential for its handling, characterization, and

application in experimental settings.

hvsicochemical .

Property Value Source
Molecular Weight 170.21 g/mol [21[31[4]
Appearance Dark brown or brown solid [11[3]
Melting Point 95 °C (lit.), 89-92 °C [31[4]
Boiling Point (Predicted) 322.8+17.0°C [3114]
Density (Predicted) 1.133 + 0.06 g/cm3 [3114]
pKa (Predicted) 5.72 +0.25 [3114]
Storage Temperature 2-8°C, protect from light [3114]

Spectroscopic Data
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Spectroscopy Type Data

IR (Vmax/cm~?) 3333, 3210, 1606, 1586, 1519, 1294, 1181[3]

8.62 (1H, dt, J=1.0, 5.0 Hz), 7.83 (2H, d, J=8.5
1H NMR (500 MHz, CDCls) & Hz), 7.68-7.61 (2H, m), 7.11 (1H, m), 6.75 (2H,
d, J=8.5 Hz), 3.83 (2H, br s)[3]

157.6, 149.5, 147.5, 136.6, 129.8, 128.1, 121.0,

13C NMR (125 MHz, CDCls) &
119.4, 115.2[3]

Mass Spectrometry (ESI) m/z 171 ([M+H]*, 100)[3]

Experimental Protocols
Synthesis of 4-(2-Pyridyl)aniline

A common and effective method for the synthesis of 4-(2-Pyridyl)aniline involves the reduction
of 2-(4-nitrophenyl)pyridine.[3]

Materials:

e 2-(4-Nitrophenyl)pyridine (0.2 g, 1.03 mmol)

e Methanol (10 mL for dissolution, 50 mL for washing)

e 10% Palladium on carbon (Pd/C) (20 mg)

e Hydrogen (Hz) gas

o Celite

« Silica gel for chromatography

e Eluent: Dichloromethane-methanol-ammonia (95:4.5:0.5, v/iv/v)
Procedure:

 Dissolve 2-(4-nitrophenyl)pyridine (0.2 g, 1.03 mmol) in methanol (10 mL).[3]
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e Add 10% palladium on carbon (20 mg) as a catalyst to the solution.[3]

« Carry out the reduction reaction under a hydrogen atmosphere, stirring the mixture at room
temperature for 18 hours.[3]

» Upon completion of the reaction, remove the catalyst by filtration through a Celite pad.[3]
e Wash the Celite pad with methanol (50 mL).[3]

o Combine the filtrates and remove the solvent by evaporation under reduced pressure to
obtain the crude product.[3]

» Purify the crude product by flash chromatography on silica gel using a dichloromethane-
methanol-ammonia (95:4.5:0.5, v/v/v) eluent system.[3]

e This procedure yields 4-(2-pyridyl)aniline (0.15 g, 87% yield) as a brown solid.[3]

Reaction Setup

10% Pd/C

Reductio;rReaction Work-up & Purification

Stir under Hz atmosphere " - - . o
@ (Room Temp, 18h) —I{Fllter through Cellte)—V(Evaporate Solvent)—V(Slllca Gel Chromatography 4-(2-Pyridyl)aniline

2-(4-Nitrophenyl)pyridine

Click to download full resolution via product page
Synthesis workflow for 4-(2-Pyridyl)aniline.

Applications in Research and Drug Development

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB1745067_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1745067_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1745067_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1745067_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1745067_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1745067_EN.htm
https://www.benchchem.com/product/b094442?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB1745067_EN.htm
https://www.benchchem.com/product/b094442?utm_src=pdf-body-img
https://www.benchchem.com/product/b094442?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

The pyridine scaffold is a ubiquitous feature in pharmaceuticals, valued for its ability to
influence pharmacological activity.[5] 4-(2-Pyridyl)aniline serves as a key intermediate in the
synthesis of more complex molecules with potential therapeutic applications.

o Coordination Chemistry: The pyridine nitrogen atom in 4-(2-Pyridyl)aniline makes it an
excellent ligand for forming metal complexes. These complexes are studied for their catalytic
properties and potential applications in materials science.[1]

o Organic Synthesis: As a bifunctional molecule with both an amino group and a pyridine ring,
it is a versatile building block. The amino group can be readily derivatized to introduce a wide
range of functionalities, leading to the creation of diverse chemical libraries for screening.

e Medicinal Chemistry: Pyridine-containing compounds are known to exhibit a broad spectrum
of biological activities, including antimicrobial, antiviral, and anticancer effects.[5][6]
Derivatives of pyridyl-aniline structures have been investigated for their potential as
therapeutic agents. For instance, related thiosemicarbazide derivatives have been
synthesized and tested for their in vitro and in vivo antitumor activity.[7] The aminopyridine
scaffold is also actively explored for developing drugs against neglected tropical diseases.[8]

4-(2-Pyridyl)aniline
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Applications of 4-(2-Pyridyl)aniline.

Conclusion
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4-(2-Pyridyl)aniline is a compound of significant interest due to its versatile chemical nature
and its role as a precursor in the development of advanced materials and potential therapeutic
agents. Its straightforward synthesis and the reactivity of its functional groups make it an
invaluable tool for researchers in synthetic chemistry, materials science, and drug discovery.
The extensive use of the pyridine motif in approved drugs underscores the potential of 4-(2-
Pyridyl)aniline derivatives in future pharmaceutical development.[5] This guide provides the
foundational technical information required for its effective use in a research and development
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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